![molecular formula C14H16N4O4S B2969666 3-(1-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione CAS No. 2309602-83-1](/img/structure/B2969666.png)
3-(1-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione
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Description
3-(1-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C14H16N4O4S and its molecular weight is 336.37. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Applications
Synthesis and Antimicrobial Activity : Novel thiazolidine-2,4-dione derivatives were synthesized and evaluated for antimicrobial and antifungal activity against various bacteria and fungal isolates, showing moderate activity in some cases (Abd Alhameed et al., 2019).
Antioxidant and Antimicrobial Agent : A study on 6-amino-1,3-dimethyluracil derivatives of thiazolidin-4-one, oxazolidin-4-one, and imidazolidin-4-one showed potential as antioxidants and antimicrobial agents (Al-Adhami & Al-Majidi, 2021).
Anticancer and Antineoplastic Applications
Potential Anticancer Agents : A study on 2H-chromene derivatives bearing thiazolidine-2,4-dione explored their potential as anticancer agents, with certain derivatives showing promising results (Azizmohammadi et al., 2013).
Antineoplastic Agents : Thieno[2,3-b]azepin-4-ones were synthesized and evaluated for antineoplastic activity, though preliminary data did not indicate significant results (Koebel et al., 1975).
Antimalarial Applications
- Inhibitors Against Malaria : Novel quinazolin-2,4-dione hybrid molecules were synthesized and studied for potential antimalarial activity using in silico molecular docking studies (Abdelmonsef et al., 2020).
Antibacterial and Antifungal Applications
Biological Activity Studies : Various thiazolidine-2,4-dione derivatives were synthesized and found to possess antibacterial activity, particularly those with pyridine or piperazine moieties (Mohanty et al., 2015).
Novel Synthesis and Evaluation : Synthesized benzylidenethiazolidine-2,4-dione derivatives were evaluated for inflammatory diseases treatment, showing significant inhibitory potency (Ma et al., 2011).
Additional Applications
Synthesis of Pyrimidine Derivatives : Studies on the synthesis of pyrimidine linked pyrazole heterocyclics explored their insecticidal and antibacterial potential (Deohate & Palaspagar, 2020).
Synthesis of Heterocyclic Compounds : Research on the synthesis of nitrogen and sulfur-containing heterocyclic compounds evaluated their pharmacological properties, including antibacterial activity (Mistry & Desai, 2006).
properties
IUPAC Name |
3-[1-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)acetyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O4S/c1-8-9(2)15-7-17(13(8)21)5-11(19)16-3-10(4-16)18-12(20)6-23-14(18)22/h7,10H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAOCUMUHBFOFND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN(C1=O)CC(=O)N2CC(C2)N3C(=O)CSC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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